![molecular formula C11H8ClNO B6366366 4-(3-Chlorophenyl)-2-hydroxypyridine, 95% CAS No. 1261941-38-1](/img/structure/B6366366.png)
4-(3-Chlorophenyl)-2-hydroxypyridine, 95%
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
4-(3-Chlorophenyl)-2-hydroxypyridine (4-CP2HP) is a chemical compound with a wide range of applications in scientific research. It has a molecular formula of C8H7ClNO, and it is a colorless solid that is soluble in water and organic solvents. 4-CP2HP has been used in a variety of scientific applications, such as organic synthesis, pharmaceuticals, and biochemistry.
Scientific Research Applications
4-(3-Chlorophenyl)-2-hydroxypyridine, 95% has a variety of scientific research applications. It has been used in the synthesis of organic compounds, as a reagent in pharmaceuticals, and as a biochemical tool. For example, 4-(3-Chlorophenyl)-2-hydroxypyridine, 95% has been used to synthesize 4-chloro-2-hydroxy-3-pyridin-5-one, which is an important intermediate in the synthesis of several pharmaceuticals. In addition, 4-(3-Chlorophenyl)-2-hydroxypyridine, 95% has been used to study the mechanism of action of certain drugs, as well as to study the biochemical and physiological effects of certain drugs.
Mechanism of Action
4-(3-Chlorophenyl)-2-hydroxypyridine, 95% has been shown to act as an inhibitor of the enzyme acetylcholinesterase. Acetylcholinesterase is an enzyme that breaks down the neurotransmitter acetylcholine, which is involved in the transmission of signals between neurons. By inhibiting the activity of acetylcholinesterase, 4-(3-Chlorophenyl)-2-hydroxypyridine, 95% can increase the levels of acetylcholine in the brain, which can lead to increased alertness, improved memory, and increased learning capacity.
Biochemical and Physiological Effects
In addition to its role as an acetylcholinesterase inhibitor, 4-(3-Chlorophenyl)-2-hydroxypyridine, 95% has also been shown to have a variety of biochemical and physiological effects. For example, it has been shown to increase the levels of certain neurotransmitters, such as dopamine, serotonin, and norepinephrine. It has also been shown to have an anti-inflammatory effect, and it has been shown to improve the function of the immune system.
Advantages and Limitations for Lab Experiments
4-(3-Chlorophenyl)-2-hydroxypyridine, 95% has several advantages and limitations for laboratory experiments. One advantage is that it is relatively easy to synthesize and is readily available. In addition, it is relatively stable and can be stored for long periods of time. However, it is also toxic and should be handled with caution.
Future Directions
There are a variety of potential future directions for 4-(3-Chlorophenyl)-2-hydroxypyridine, 95%. For example, further research could be done to investigate the potential therapeutic applications of 4-(3-Chlorophenyl)-2-hydroxypyridine, 95%, such as its use as an anti-inflammatory agent or as an acetylcholinesterase inhibitor. In addition, further research could be done to investigate the biochemical and physiological effects of 4-(3-Chlorophenyl)-2-hydroxypyridine, 95%, as well as its potential toxicity. Finally, further research could be done to investigate the potential for 4-(3-Chlorophenyl)-2-hydroxypyridine, 95% to be used as a reagent in the synthesis of other compounds.
Synthesis Methods
4-(3-Chlorophenyl)-2-hydroxypyridine, 95% can be synthesized in several different ways. One method involves the reaction of 3-chloro-4-hydroxybenzoic acid and 2-aminopyridine in the presence of a base. This reaction is carried out in an organic solvent such as dichloromethane or ethyl acetate. Another method involves the reaction of 3-chloro-4-hydroxybenzoic acid and 2-aminopyridine in the presence of a base and a catalyst, such as p-toluenesulfonic acid. The reaction is carried out in an organic solvent such as dichloromethane or ethyl acetate.
properties
IUPAC Name |
4-(3-chlorophenyl)-1H-pyridin-2-one |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H8ClNO/c12-10-3-1-2-8(6-10)9-4-5-13-11(14)7-9/h1-7H,(H,13,14) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UDZKNJCZFMVYBZ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC(=C1)Cl)C2=CC(=O)NC=C2 |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H8ClNO |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30682696 |
Source
|
Record name | 4-(3-Chlorophenyl)pyridin-2(1H)-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30682696 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
205.64 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
1261941-38-1 |
Source
|
Record name | 4-(3-Chlorophenyl)pyridin-2(1H)-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30682696 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.